Cas no 57198-99-9 (Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester
• CAS No: 57198-99-9
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 1602912
• Update Time: 2024-08-30

Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-tris(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C20H32O2/c1-18(2,3)13-11-14(19(4,5)6)16(17(21)22-10)15(12-13)20(7,8)9/h11-12H,1-10H3
• InChI Key： SOUJZCHICOPBFR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C(C)(C)C)C=C(C(C)(C)C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 304.24036

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±41.0 °C(Predicted)
• PSA: 26.3